Cas no 23336-49-4 (Heptanoic acid,1,1'-[2-methyl-2-[[(1-oxoheptyl)oxy]methyl]-1,3-propanediyl] ester)

Heptanoic acid,1,1'-[2-methyl-2-[[(1-oxoheptyl)oxy]methyl]-1,3-propanediyl] ester structure
23336-49-4 structure
Product Name:Heptanoic acid,1,1'-[2-methyl-2-[[(1-oxoheptyl)oxy]methyl]-1,3-propanediyl] ester
CAS No:23336-49-4
MF:C26H48O6
MW:456.655729293823
CID:280237
PubChem ID:90069
Update Time:2025-04-19

Heptanoic acid,1,1'-[2-methyl-2-[[(1-oxoheptyl)oxy]methyl]-1,3-propanediyl] ester Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid,1,1'-[2-methyl-2-[[(1-oxoheptyl)oxy]methyl]-1,3-propanediyl] ester
    • 3-(Heptanoyloxy)-2-[(heptanoyloxy)methyl]-2-methylpropyl heptanoate
    • heptanoic acid, 2-methyl-3-[(1-oxoheptyl)oxy]-2-[[(1-oxoheptyl)oxy]methyl]propyl ester
    • 23336-49-4
    • Heptanoic acid, 2-methyl-2-(((1-oxoheptyl)oxy)methyl)-1,3-propanediyl ester
    • 2-[(Heptanoyloxy)methyl]-2-methylpropane-1,3-diyl diheptanoate
    • Heptanoic acid, 1,1'-(2-methyl-2-(((1-oxoheptyl)oxy)methyl)-1,3-propanediyl) ester
    • Trimethylolethane triheptanoate
    • DTXSID10946001
    • Inchi: 1S/C26H48O6/c1-5-8-11-14-17-23(27)30-20-26(4,21-31-24(28)18-15-12-9-6-2)22-32-25(29)19-16-13-10-7-3/h5-22H2,1-4H3
    • InChI Key: ZMAZJSDJZUMVHX-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCC)=O)CC(C)(COC(CCCCCC)=O)COC(CCCCCC)=O

Computed Properties

  • Exact Mass: 456.34524
  • Monoisotopic Mass: 456.34508925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 24
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9
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